4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• InChI: InChI=1S/C7H11NO3/c8-3-6-1-7(2-6,5(9)10)11-4-6/h1-4,8H2,(H,9,10)
• InChI Key: JEVCNMDVXDWYGO-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(OC2)C(=O)O)CN

Description

4-(Aminomethyl)-2-oxabicyclo[211]hexane-1-carboxylic acid is a bicyclic compound that features a unique structure with an oxabicyclo[211]hexane core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid typically involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition reactions . This method allows for the efficient and modular preparation of 1,2-disubstituted bicyclo[2.1.1]hexane modules. The reaction conditions often require the use of a mercury lamp, which can be technically challenging and requires special equipment and glassware .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. the use of photochemistry and [2 + 2] cycloaddition reactions suggests that scalable production methods could be developed with further research and optimization.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. The specific conditions depend on the desired transformation and the functional groups present on the compound.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: Its unique structure makes it a potential candidate for studying enzyme interactions and protein-ligand binding.

Medicine: The compound’s potential bioactivity makes it a candidate for drug development and medicinal chemistry research.

Industry: It can be used in the development of new materials with unique properties, such as increased stability or specific reactivity.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid involves its interaction with molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to fit into specific binding sites, potentially inhibiting or activating biological pathways. The exact molecular targets and pathways involved depend on the specific application and the functional groups present on the compound .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid include:

Bicyclo[2.1.1]hexane-1,4-dicarboxylic acid: This compound shares the bicyclic core but has different functional groups.

Azabicyclo[2.1.1]hexane derivatives: These compounds have a nitrogen atom in the bicyclic core and are used in medicinal chemistry.

Uniqueness

The uniqueness of this compound lies in its specific functional groups and the presence of an oxabicyclo[2.1.1]hexane core. This structure provides unique reactivity and potential bioactivity, making it a valuable compound for various scientific research applications.